2-(2-imidazol-2-ylidenehydrazinyl)benzoic Acid

• Molecular Formula: C10H8N4O2
• Molecular Weight: 216.2 g/mol
• IUPAC Name: 2-(1H-imidazol-2-yldiazenyl)benzoic acid
• InChI: InChI=1S/C10H8N4O2/c15-9(16)7-3-1-2-4-8(7)13-14-10-11-5-6-12-10/h1-6H,(H,11,12)(H,15,16)
• InChI Key: XRAAVRBABUXMLA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)O)N=NC2=NC=CN2

Description

2-(2-imidazol-2-ylidenehydrazinyl)benzoic Acid is a compound that features a benzoic acid moiety linked to an imidazole ring through a diazenyl group

Preparation Methods

The synthesis of 2-(2-imidazol-2-ylidenehydrazinyl)benzoic Acid typically involves the diazotization of 4-aminobenzoic acid followed by coupling with imidazole . The reaction conditions often include the use of acidic or basic catalysts to facilitate the diazotization and coupling processes. Industrial production methods may involve scaling up these reactions using continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

2-(2-imidazol-2-ylidenehydrazinyl)benzoic Acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The diazenyl group can participate in substitution reactions, where it can be replaced by other functional groups under appropriate conditions. Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. .

Scientific Research Applications

2-(2-imidazol-2-ylidenehydrazinyl)benzoic Acid has several scientific research applications:

Chemistry: It is used as a ligand in the synthesis of metal-organic frameworks (MOFs) and coordination compounds.

Biology: The compound’s imidazole ring is known for its biological activity, making it a candidate for drug development and biochemical studies.

Medicine: Potential therapeutic applications include its use as an antimicrobial, antifungal, and anticancer agent.

Industry: It is used in the development of optoelectronic materials and nonlinear optical materials due to its unique electronic properties.

Mechanism of Action

The mechanism of action of 2-(2-imidazol-2-ylidenehydrazinyl)benzoic Acid involves its interaction with molecular targets through its imidazole and diazenyl groups. These interactions can lead to the inhibition of specific enzymes or the modulation of biological pathways. The compound’s ability to form coordination complexes with metal ions also plays a role in its biological activity .

Comparison with Similar Compounds

Similar compounds to 2-(2-imidazol-2-ylidenehydrazinyl)benzoic Acid include:

2-(1H-imidazol-1-yl)benzoic acid: Lacks the diazenyl group, which may result in different chemical and biological properties.

2-(2-Methyl-5-nitro-1H-imidazol-1-yl)acetic acid: Contains a nitro group instead of a diazenyl group, leading to different reactivity and applications.

(1H-benzo[d]imidazol-2-yl)(phenyl)methanone: Features a benzimidazole ring, which may offer different coordination chemistry and biological activity.

The uniqueness of this compound lies in its combination of the benzoic acid, diazenyl, and imidazole functionalities, which provide a versatile platform for various chemical and biological applications.